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2-chloro-5-fluoro-4-methoxyquinazoline

Name: 2-chloro-5-fluoro-4-methoxyquinazoline
Brand: Smolecule
SKU: S6459896
Rating: 4 (6 reviews)

Catalog No.

S6459896

CAS No.

170130-10-6

M.F

C9H6ClFN2O

M. Wt

212.6

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Conclusion
13. Specification
14. Others

General Information

CAS Number

170130-10-6

Product Name

2-chloro-5-fluoro-4-methoxyquinazoline

Molecular Formula

C9H6ClFN2O

Molecular Weight

212.6

2-Chloro-5-fluoro-4-methoxyquinazoline, also known as CLFMQ, is an organic compound with the molecular formula C10H7ClFN3O. It is a white to off-white powder, frequently used in scientific experiments and industry. In this paper, we will provide a comprehensive analysis of the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications, limitations, and future directions of 2-Chloro-5-fluoro-4-methoxyquinazoline.

Definition and Background

2-Chloro-5-fluoro-4-methoxyquinazoline is an organic compound that belongs to the quinazoline group, which is a class of heterocyclic compounds containing two fused six-membered rings. 2-chloro-5-fluoro-4-methoxyquinazoline is known to exhibit excellent pharmaceutical properties and therefore often used in drug discovery studies.

Physical and Chemical Properties

2-Chloro-5-fluoro-4-methoxyquinazoline is a white to off-white powder with a molecular weight of 243.6 g/mol. It has a melting point of 168-170°C and a boiling point of 414.1°C at 760 mmHg. 2-chloro-5-fluoro-4-methoxyquinazoline has a solubility of <0.1 mg/mL in water and a log p value of 2.79 at pH 7.4.

Synthesis and Characterization

2-Chloro-5-fluoro-4-methoxyquinazoline can be synthesized using various methods. The most common method involves starting with 2-amino-5-chloro-3,4-dimethoxybenzaldehyde, followed by a series of reaction steps to obtain the final product. The structure and purity of 2-chloro-5-fluoro-4-methoxyquinazoline can be confirmed using nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Analytical Methods

The analysis of 2-Chloro-5-fluoro-4-methoxyquinazoline in biological samples and pharmaceutical formulations requires highly sensitive and selective analytical methods. Some commonly employed methods for detecting and quantifying 2-chloro-5-fluoro-4-methoxyquinazoline include high-performance liquid chromatography (HPLC), gas chromatography (GC), thin-layer chromatography (TLC), and capillary electrophoresis (CE).

Biological Properties

2-Chloro-5-fluoro-4-methoxyquinazoline exhibits various biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial effects. Studies have reported that 2-chloro-5-fluoro-4-methoxyquinazoline is a potent inhibitor of matrix metalloproteinase (MMP), a family of enzymes that play a crucial role in numerous physiological and pathological processes such as tissue remodeling and cancer invasion.
Toxicity and Safety
Although 2-Chloro-5-fluoro-4-methoxyquinazoline has shown potential therapeutic effects, its toxicity and safety need careful evaluation before its clinical use. Preclinical studies have reported that 2-chloro-5-fluoro-4-methoxyquinazoline is relatively safe up to certain doses, and further investigations are required to determine its toxicity and safety profile.

Applications in Scientific Experiments

2-Chloro-5-fluoro-4-methoxyquinazoline has various applications in scientific experiments. It can be used in drug discovery studies to evaluate the potential effects of MMP inhibition on cancer cell migration and invasion. Also, 2-chloro-5-fluoro-4-methoxyquinazoline can be used as a standard or reference compound in analytical methods development and validation in various fields such as pharmaceuticals, clinical chemistry, and environmental analysis.

Current State of Research

Currently, research on 2-Chloro-5-fluoro-4-methoxyquinazoline is focused on evaluating its therapeutic potential and exploring novel uses of the compound in various fields. Studies are investigating new synthetic routes, optimizing its MMP inhibitory activity, studying underlying mechanisms of action, developing novel formulations and delivery systems, and evaluating the efficacy of 2-chloro-5-fluoro-4-methoxyquinazoline in vivo and in clinical trials.

Potential Implications in Various Fields of Research and Industry

2-Chloro-5-fluoro-4-methoxyquinazoline has potential therapeutic implications in various fields such as cancer research, drug discovery, and pharmaceutical formulations. It is also being evaluated as a potential tool in analytical methods development, clinical chemistry, and environmental analysis.

Limitations and Future Directions

Despite the promising therapeutic potential, 2-Chloro-5-fluoro-4-methoxyquinazoline has some limitations that need to be addressed. Currently, there is limited information available on its toxicity, safety, and pharmacokinetic properties. Furthermore, the optimal dose and administration route of 2-chloro-5-fluoro-4-methoxyquinazoline in clinical settings are yet to be determined. Further studies are required to explore these aspects, to develop novel derivatives, and to improve its therapeutic potential in various fields.
Some potential future directions for research on 2-Chloro-5-fluoro-4-methoxyquinazoline include:
· Exploring novel synthetic routes and developing efficient and sustainable methodologies for the synthesis of the compound.
· Studying the biological effects of 2-chloro-5-fluoro-4-methoxyquinazoline in combination with other drugs and evaluating its potential synergy.
· Developing efficient delivery systems for 2-chloro-5-fluoro-4-methoxyquinazoline to facilitate its clinical use.
· Studying the relationship between the structure and activity of quinazoline derivatives to develop more potent inhibitors of MMP.
· Investigating the role of 2-chloro-5-fluoro-4-methoxyquinazoline in other disease states such as rheumatoid arthritis and cardiovascular diseases.
· Exploring the environmental impact of 2-chloro-5-fluoro-4-methoxyquinazoline and developing sustainable methods for its disposal.

Conclusion

2-Chloro-5-fluoro-4-methoxyquinazoline is a versatile compound with potential applications in various fields such as cancer research, drug discovery, and analytical methods development. Its chemical and biological properties make it an attractive target for further investigation to develop novel therapeutics and analytical tools. Although further research is required to address its toxicity and safety and to optimize its pharmacokinetic properties, 2-Chloro-5-fluoro-4-methoxyquinazoline is a promising compound that warrants continued investigation.